Cas no 864539-96-8 (4-Bromo-2-methyl-6-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-2-methyl-6-(trifluoromethyl)aniline
• CAS No: 864539-96-8
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• MDL: MFCD25542133
• CID: 4661926
• PubChem ID: 67407034
• Update Time: 2022-07-26

4-Bromo-2-methyl-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(trifluoromethyl)-6-methylbenzenamine
• 4-BROMO-2-METHYL-6-(TRIFLUOROMETHYL)ANILINE
• 4-Bromo-2-methyl-6-(trifluoromethyl)aniline

• MDL： MFCD25542133
• Inchi： 1S/C8H7BrF3N/c1-4-2-5(9)3-6(7(4)13)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： WEIDCCQGPKGAKJ-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(F)(F)F)C=C(Br)C=C1C

Computed Properties

• Exact Mass: 252.971
• Monoisotopic Mass: 252.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2